Cas no 1220034-08-1 (4-{2-(5-Chloro1,1'-biphenyl-2-yl)oxy-ethyl}piperidine hydrochloride)

• Product Name: 4-{2-(5-Chloro1,1'-biphenyl-2-yl)oxy-ethyl}piperidine hydrochloride
• CAS No: 1220034-08-1
• MF: C₁₉H₂₃Cl₂NO
• MW: 352.298023462296
• CID: 4688315
• Update Time: 2025-06-11

4-{2-(5-Chloro1,1'-biphenyl-2-yl)oxy-ethyl}piperidine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 4-{2-[(5-Chloro[1,1'-biphenyl]-2-yl)oxy]-ethyl}piperidine hydrochloride
• 4-(2-((5-Chloro-[1,1'-biphenyl]-2-yl)oxy)ethyl)piperidine hydrochloride
• 4-[2-(4-chloro-2-phenylphenoxy)ethyl]piperidine hydrochloride
• 4-{2-[(5-chloro[1,1-biphenyl]-2-yl)oxy]-ethyl}piperidine hydrochloride
• 4-{2-(5-Chloro1,1'-biphenyl-2-yl)oxy-ethyl}piperidine hydrochloride

• Inchi： 1S/C19H22ClNO.ClH/c20-17-6-7-19(18(14-17)16-4-2-1-3-5-16)22-13-10-15-8-11-21-12-9-15;/h1-7,14-15,21H,8-13H2;1H
• InChI Key： HGMZIKQXQNTDSD-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C(=C1)C1C=CC=CC=1)OCCC1CCNCC1.Cl

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 313
• Topological Polar Surface Area: 21.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives Chlorinated biphenyls

Additional information on 4-{2-(5-Chloro1,1'-biphenyl-2-yl)oxy-ethyl}piperidine hydrochloride

Comprehensive Overview of 4-{2-(5-Chloro-1,1'-biphenyl-2-yl)oxy-ethyl}piperidine hydrochloride (CAS No. 1220034-08-1)

4-{2-(5-Chloro-1,1'-biphenyl-2-yl)oxy-ethyl}piperidine hydrochloride (CAS No. 1220034-08-1) is a chemically synthesized compound that has garnered significant attention in pharmaceutical and biochemical research. This piperidine derivative is characterized by its unique molecular structure, which includes a chlorinated biphenyl moiety linked to a piperidine ring via an ethoxy bridge. The hydrochloride salt form enhances its solubility and stability, making it a preferred choice for various applications.

The compound's molecular formula and structural features have been extensively studied to understand its potential interactions with biological targets. Researchers are particularly interested in its pharmacological properties, as it shares structural similarities with other bioactive piperidine compounds used in drug development. Its chloro-substituted biphenyl group is a key feature that may influence its binding affinity to specific receptors or enzymes.

In recent years, the demand for specialty chemicals like 4-{2-(5-Chloro-1,1'-biphenyl-2-yl)oxy-ethyl}piperidine hydrochloride has surged due to advancements in drug discovery and medicinal chemistry. This compound is often explored for its potential role in central nervous system (CNS) therapeutics, given the prevalence of piperidine-based drugs in treating neurological disorders. Its mechanism of action and metabolic pathways are subjects of ongoing research, aligning with the growing focus on precision medicine and targeted therapies.

The synthesis of CAS No. 1220034-08-1 involves multi-step organic reactions, including etherification and amination, followed by salt formation. Analytical techniques such as HPLC, NMR, and mass spectrometry are employed to ensure high purity and confirm its chemical identity. Quality control is critical, as impurities can affect its bioactivity and safety profile.

From an industrial perspective, 4-{2-(5-Chloro-1,1'-biphenyl-2-yl)oxy-ethyl}piperidine hydrochloride is supplied by specialty chemical manufacturers under strict Good Manufacturing Practices (GMP). Its applications extend beyond pharmaceuticals to include agrochemical research and material science, where its molecular scaffold serves as a building block for novel compounds.

Environmental and toxicological studies on this compound are limited but essential for assessing its ecological impact. Regulatory agencies emphasize the need for sustainable synthesis methods and green chemistry principles to minimize waste and energy consumption during production.

In summary, 4-{2-(5-Chloro-1,1'-biphenyl-2-yl)oxy-ethyl}piperidine hydrochloride (CAS No. 1220034-08-1) represents a promising candidate for interdisciplinary research. Its versatile applications and structural complexity make it a valuable subject for scientists exploring next-generation therapeutics and functional materials. As the scientific community continues to unravel its potential, this compound is poised to play a pivotal role in advancing innovative chemical solutions.